Cas no 137858-25-4 (1-Piperazinecarboxylic acid,4-[5-(cyclopropylamino)-2-fluoro-4-nitrophenyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid,4-[5-(cyclopropylamino)-2-fluoro-4-nitrophenyl]-, 1,1-dimethylethyl ester
• CAS No: 137858-25-4
• MF: C₁₈H₂₅FN₄O₄
• MW: 380.413907766342
• CID: 1246336
• Update Time: 2024-08-04

1-Piperazinecarboxylic acid,4-[5-(cyclopropylamino)-2-fluoro-4-nitrophenyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid,4-[5-(cyclopropylamino)-2-fluoro-4-nitrophenyl]-, 1,1-dimethylethyl ester
• 1-Piperazinecarboxylic acid, 4-[5-(cyclopropylamino)-2-fluoro-4-nitrophenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H25FN4O4/c1-18(2,3)27-17(24)22-8-6-21(7-9-22)15-11-14(20-12-4-5-12)16(23(25)26)10-13(15)19/h10-12,20H,4-9H2,1-3H3
• InChI Key： SBBQCZFIROFWIN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=CC(NC3CC3)=C([N+]([O-])=O)C=C2F)CC1

Computed Properties

• Exact Mass: 380.18615

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 546.0±50.0 °C(Predicted)
• PSA: 87.95
• pka: 0.56±0.20(Predicted)